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The Born in Bradford (BiB) study is a large, multi-ethnic birth cohort study that provides a rich
source of data for investigating the genetic, environmental, and social determinants of health
and disease.[1][2] However, understanding the extent to which findings from this cohort can be
generalized to other populations is crucial for its application in broader research and clinical
contexts. This guide provides a comparative analysis of the BiB cohort, examining its
characteristics against the Bradford population, national UK statistics, and other major birth
cohorts to assess its external validity.

Demographic and Socioeconomic Comparison

The external validity of a study is largely determined by the representativeness of its sample.
The BiB cohort is broadly representative of the population of Bradford, a city in the north of
England characterized by high levels of deprivation and ethnic diversity.[3][4] However, when
compared to the wider UK population, there are notable differences.

Table 1: Ethnic Composition Comparison
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Ethnic Group

Born in Bradford

Bradford
Population (2021

England and Wales

Cohort (2007-2011) (2021 Census)
Census)
White ~50% 61.1% 81.7%
) ) N ~50% (predominantly 32.1% (25.5%
Asian/Asian British ) ) ) ) 9.3%
Pakistani) Pakistani)
Black/African/Caribbe Not specified in
N _ 2.7% 4.0%
an/Black British snippets
Mixed/Multiple ethnic Not specified in
) 2.6% 2.9%
groups snippets
) Not specified in
Other ethnic group 2.0% 2.1%

snippets

Sources:[2][5][6][7]

The most significant feature of the BiB cohort is its large South Asian population, primarily of
Pakistani origin, which makes up approximately half of the cohort.[2][3] This provides a unique
opportunity to study health outcomes in this specific ethnic group, which is often
underrepresented in research. However, it also means that findings may not be directly
generalizable to the more predominantly White British population of the UK as a whole.

Table 2: Socioeconomic Indicators Comparison
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] Born in Bradford Bradford UK National

Indicator .

Cohort Population Average

68% of children lived

in the most deprived 34% of residents live )

. . ] Data not directly
o quintile of in the most deprived )

Deprivation _ , _ _ comparable in

neighbourhoods in decile of local areas in )

snippets.

England and Wales. England.[4]

[2]

92% of White British

women were or had

been in paid ) ] ) ]
Maternal Employment Data not available in Data not available in

] employment, ) ]

(at recruitment) shippets. shippets.

compared to 51% of

Pakistani women.[8]

[9]

11% of White British

women had no

educational

qualifications,

compared to 22% of
Maternal Education Pakistani women. Data not available in Data not available in
(at recruitment) 26% of Pakistani shippets. shippets.

women had degree-
level education,
compared to 19% of

White British women.

[8]19]

The BiB cohort is characterized by high levels of socioeconomic deprivation, with a significant
proportion of participants residing in the most deprived areas of England.[2][3] This is reflective
of the socioeconomic landscape of Bradford itself.[4] While this allows for important research
into health inequalities, it may limit the generalizability of findings to more affluent populations.

Comparison with Other UK Birth Cohorts
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A direct comparison with other major UK birth cohorts, such as the Millennium Cohort Study
(MCS) and the Avon Longitudinal Study of Parents and Children (ALSPAC), can further
illuminate the unique characteristics of the BiB study.

ble 3: Hiah- C : [ irth Col

Avon Longitudinal

- Born in Bradford Millennium Cohort Study of Parents
eature
(BiB) Study (MCS) and Children
(ALSPAC)
Recruitment Period 2007 - 2011[2] 2000 - 2002[10] 1991 - 1992
) _ Avon (Bristol and
Geographic Scope Bradford[2] UK-wide[10] )
surrounding area)
) ] Representative of UK
o ] High, with ~50% ] ] ] ) )
Ethnic Diversity ) diversity at the time of  Predominantly White
South Asian[2] ]
recruitment.[10]
Representative of UK . _
_ _ _ o _ . Broad socioeconomic
Socioeconomic Focus  High deprivation[2] socioeconomic

spectrum
spectrum.[10]

While the MCS is designed to be nationally representative, the BiB and ALSPAC cohorts are
geographically focused.[10] The standout feature of BiB is its significant ethnic diversity and
focus on a deprived urban population, offering a complementary perspective to the largely
White and more socioeconomically diverse ALSPAC cohort.

Experimental Protocols

The methodologies employed in the BiB study are crucial for understanding the data collected
and assessing its quality.

Recruitment: Pregnant women were primarily recruited at their 26-28 week oral glucose
tolerance test (OGTT) appointment at the Bradford Royal Infirmary between March 2007 and
December 2010.[11][12] This systematic approach to recruitment from a single maternity unit
serving the city aimed to capture a large and representative sample of pregnancies in Bradford.
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Data Collection: The BiB study employs a multi-faceted approach to data collection, including:

e Questionnaires: Detailed questionnaires were administered to mothers during pregnancy
and at various follow-up stages, covering a wide range of topics including demographics,
lifestyle, and mental and physical health.[11]

» Biological Samples: The study has a comprehensive biobank, including maternal and
paternal blood and saliva samples, as well as cord blood.[1][11]

o Clinical Measurements: Anthropometric measurements of both mothers and children were
taken at birth and during follow-ups.[11]

» Routine Data Linkage: Consent was obtained for linkage to routine health and education
records, providing long-term follow-up data.[13]

Factors Influencing External Validity of Born in
Bradford Findings

The following diagram illustrates the key factors that researchers should consider when
evaluating the generalizability of findings from the Born in Bradford study.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://bradscholars.brad.ac.uk/entities/publication/6ce69947-3f4e-4437-bcfc-00ee40ed724a
https://borninbradford.nhs.uk/our-impacts/publications/the-association-between-socioeconomic-status-and-autism-diagnosis-in-the-united-kingdom-for-children-aged-5-8-years-of-age-findings-from-the-born-in-bradford-cohort/
https://bradscholars.brad.ac.uk/entities/publication/6ce69947-3f4e-4437-bcfc-00ee40ed724a
https://bradscholars.brad.ac.uk/entities/publication/6ce69947-3f4e-4437-bcfc-00ee40ed724a
https://borninbradford.nhs.uk/our-impacts/publications/cohort-profile-update-born-in-bradford/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Born in Bradford Cohort Characteristics Considerations for External Validity
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Caption: Factors influencing the external validity of Born in Bradford study findings.

Conclusion

The Born in Bradford study is a powerful resource for health research, particularly for
understanding the health of a multi-ethnic and socioeconomically deprived urban population. Its

key strengths lie in its large, ethnically diverse cohort and the wealth of longitudinal data
collected.
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For researchers, scientists, and drug development professionals, it is essential to recognize
both the strengths and limitations of the BiB data when considering the applicability of its
findings. While the results from BiB are highly relevant to similar urban and ethnic minority
populations in the UK and globally, caution should be exercised when generalizing to the
broader, more affluent, and less ethnically diverse populations. The detailed methodological
information and the comparative data provided in this guide should aid in making informed
decisions about the use and interpretation of findings from this invaluable research platform.
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 To cite this document: BenchChem. [Assessing the External Validity of the Born in Bradford
Study]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3334408#external-validity-of-the-born-in-bradford-
study-findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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